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Compound Name: ATWLPPR Peptide

Cat. No.: B12392544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the ATWLPPR peptide for

co-immunoprecipitation (Co-IP) experiments. The provided protocols are designed to enable

the identification and characterization of binding partners for this anti-angiogenic peptide, which

is a known inhibitor of the Vascular Endothelial Growth Factor A (VEGF-A) binding to

Neuropilin-1 (NRP-1).

Introduction
The heptapeptide ATWLPPR has been identified as a specific binding antagonist to Neuropilin-

1 (NRP-1), a co-receptor for VEGF-A.[1][2] By preventing the interaction between VEGF-A and

NRP-1, the ATWLPPR peptide can inhibit downstream signaling pathways implicated in

angiogenesis, making it a person of interest in cancer therapy and for treating conditions like

diabetic retinopathy.[1][3] Co-immunoprecipitation (Co-IP) using the ATWLPPR peptide as bait

is a powerful technique to isolate and identify its direct binding partners and associated protein

complexes from cell lysates. This allows for a deeper understanding of its mechanism of action

and potential off-target effects.

Principle of the Method
A biotinylated version of the ATWLPPR peptide is used as the "bait" to capture its interacting

proteins ("prey") from a cell lysate. The biotin tag allows for high-affinity binding to streptavidin-

coated beads, facilitating the purification of the peptide-protein complexes. After incubation of
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the biotinylated peptide with the cell lysate, the complexes are pulled down using streptavidin

beads. Following a series of washes to remove non-specific binders, the captured proteins are

eluted and can be identified by downstream applications such as Western blotting or mass

spectrometry.

Quantitative Data Presentation
Due to the novelty of using the ATWLPPR peptide in Co-IP for novel partner identification,

publicly available quantitative data from such experiments is limited. The following tables are

presented as illustrative examples of how to structure and present data from a hypothetical Co-

IP experiment followed by mass spectrometry-based protein identification.

Table 1: Hypothetical Mass Spectrometry Results for Proteins Co-immunoprecipitated with

Biotin-ATWLPPR

Protein ID
(UniProt)

Gene Name
Protein
Name

Score
Unique
Peptides

Fold
Change
(ATWLPPR
vs. Control)

P62993 NRP1 Neuropilin-1 254 15 25.3

P07333 KDR

Vascular

endothelial

growth factor

receptor 2

112 8 8.7

Q9Y2X7 GIPC1

GAIP C-

terminus-

interacting

protein 1

85 5 4.2

P42345 SRC

Proto-

oncogene

tyrosine-

protein

kinase Src

63 4 2.5
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This table represents a hypothetical outcome where NRP-1 is the most significantly enriched

protein, consistent with its known direct interaction. Other proteins listed are known to be part

of the NRP-1 signaling complex and are plausible co-precipitated partners.

Table 2: Binding Affinity of ATWLPPR Peptide

Ligand Receptor Method IC50

ATWLPPR Neuropilin-1
Competitive Binding

Assay
19 µM

TPC-Ahx-ATWLPPR Neuropilin-1
Competitive Binding

Assay
171 µM

This data is based on published literature and demonstrates the binding affinity of the

ATWLPPR peptide to its known receptor, NRP-1.

Experimental Protocols
This section provides a detailed protocol for performing a Co-IP experiment using a biotinylated

ATWLPPR peptide.

Materials and Reagents
Biotinylated ATWLPPR peptide and a scrambled control peptide (e.g., Biotin-PRLWTAP)

Streptavidin-coated magnetic beads

Cell line expressing target proteins (e.g., HUVECs, U87 glioma cells)

Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Wash Buffer (e.g., PBS with 0.1% Tween-20)

Elution Buffer (e.g., SDS-PAGE sample buffer)

Antibodies for Western blot analysis (e.g., anti-NRP-1, anti-VEGFR2)
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Protocol for Co-Immunoprecipitation using Biotinylated
ATWLPPR Peptide

Cell Lysis:

Culture cells to 80-90% confluency.

Wash cells with ice-cold PBS.

Add ice-cold lysis buffer and scrape the cells.

Incubate the lysate on ice for 30 minutes with occasional vortexing.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Transfer the supernatant (cleared lysate) to a new tube.

Peptide-Protein Complex Formation:

Determine the protein concentration of the cleared lysate.

Incubate 1-2 mg of total protein with 10-20 µg of biotinylated ATWLPPR peptide or the

scrambled control peptide.

Incubate for 2-4 hours at 4°C with gentle rotation.

Pull-Down of Peptide-Protein Complexes:

Prepare streptavidin magnetic beads by washing them three times with wash buffer.

Add the pre-washed beads to the lysate-peptide mixture.

Incubate for 1 hour at 4°C with gentle rotation.

Place the tube on a magnetic rack to capture the beads.

Carefully remove and discard the supernatant.

Washing:
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Wash the beads three times with 1 ml of ice-cold wash buffer.

For the final wash, transfer the beads to a new tube to minimize background from non-

specific binding to the tube walls.

Elution:

After the final wash, remove all residual wash buffer.

Add 2X SDS-PAGE sample buffer to the beads.

Boil the sample at 95-100°C for 5-10 minutes to elute the bound proteins.

Place the tube on a magnetic rack and collect the supernatant containing the eluted

proteins.

Analysis:

The eluted proteins can be analyzed by SDS-PAGE followed by Western blotting or sent

for mass spectrometry analysis for the identification of novel binding partners.

Visualizations
Signaling Pathway
The ATWLPPR peptide inhibits angiogenesis by interfering with the VEGF-A/NRP-1 signaling

pathway. The following diagram illustrates the key components of this pathway and the

inhibitory action of the peptide.
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Caption: VEGF-A/NRP-1 signaling pathway and ATWLPPR inhibition.

Experimental Workflow
The following diagram outlines the experimental workflow for the co-immunoprecipitation of

ATWLPPR binding partners.
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Caption: Co-immunoprecipitation workflow using ATWLPPR peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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